(S)-Methyl 4-hydroxy-3-methylbutanoate

• IUPAC Name: methyl 4-hydroxy-3-methylbutanoate
• InChI: InChI=1S/C6H12O3/c1-5(4-7)3-6(8)9-2/h5,7H,3-4H2,1-2H3
• InChI Key: KHAOBYSGIZKAMB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)CO
• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol

Description

(S)-Methyl 4-hydroxy-3-methylbutanoate is a chiral ester derivative of 4-hydroxy-3-methylbutanoic acid. Its structure features a hydroxyl group at the C4 position, a methyl substituent at C3, and a methyl ester group at C1.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparative analysis based on structural analogs and functional group similarities:

Methyl Esters of Hydroxy Acids

• Methyl (2S)-3,3-dimethyl-2-(2,2,2-trifluoroethylamino)butanoate (): Structure: Features a trifluoroethylamino group and dimethyl substituents. Synthesis: Prepared via amination of methyl (2S)-2-amino-3,3-dimethylbutanoate hydrochloride with trifluoroethylating agents. Key Difference: The amino substituent and trifluoromethyl group introduce distinct electronic and steric effects compared to the hydroxyl group in (S)-Methyl 4-hydroxy-3-methylbutanoate.
• Methyl 2-benzoylamino-3-oxobutanoate (): Structure: Contains a benzoylamino group and ketone functionality. Reactivity: Used in condensation reactions with aromatic amines to form enamino esters. Contrast: The absence of a hydroxyl group and presence of a ketone limit direct functional comparability.

Hydroxy-Substituted Methyl Esters

• Torulosic acid methyl ester (): Structure: A diterpenoid methyl ester with a hydroxyl group. Divergence: The diterpenoid backbone contrasts with the shorter aliphatic chain of (S)-Methyl 4-hydroxy-3-methylbutanoate.

• Z-Communic acid methyl ester ():

  • Structure : A labdane-type diterpene methyl ester with conjugated double bonds.
  • Applications : Studied in plant resin chemistry; differs in hydrocarbon skeleton complexity.

Chiral Methyl Esters in Drug Development

• 3-(R)-Methyl THIQ derivatives (): Structure: Tetrahydroisoquinoline (THIQ) core with a 3-methyl substituent. Pharmacology: Acts as selective estrogen receptor downregulators (SERDs). Key Distinction: The THIQ aromatic system and pharmacological targeting differ significantly from the aliphatic hydroxy ester structure of the query compound.

Q & A

Q. What are the established synthetic routes for (S)-Methyl 4-hydroxy-3-methylbutanoate, and what are their key methodological considerations?

The synthesis typically involves esterification of the corresponding hydroxy acid precursor. For example, methyl ester formation via reaction of (S)-4-hydroxy-3-methylbutanoic acid with methanol under acidic catalysis (e.g., HCl or H₂SO₄). Key steps include:

• Stereochemical control : Use of enantiomerically pure starting materials or chiral catalysts to retain the (S)-configuration .
• Purification : Reverse-phase chromatography (C18 columns with acetonitrile/water gradients) or silica gel chromatography to isolate the ester .
• Yield optimization : Reaction monitoring via LCMS to minimize side products like racemization or over-esterification .

Q. How is the enantiomeric purity of (S)-Methyl 4-hydroxy-3-methylbutanoate validated experimentally?

Enantiomeric purity is confirmed using:

• Chiral HPLC : Separation on chiral stationary phases (e.g., Chiralpak® columns) with UV detection .
• Polarimetry : Comparison of observed optical rotation with literature values for the (S)-enantiomer .
• NMR spectroscopy : Analysis of diastereomeric derivatives (e.g., Mosher’s esters) to confirm configuration .

Q. What spectroscopic methods are used to characterize (S)-Methyl 4-hydroxy-3-methylbutanoate?

• 1H/13C-NMR : Peaks for the methyl ester (~δ 3.7 ppm, singlet), hydroxyl proton (δ 1–5 ppm, broad), and chiral center protons (split into multiplets due to stereochemistry) .
• IR spectroscopy : Stretching frequencies for ester carbonyl (~1740 cm⁻¹) and hydroxyl groups (~3400 cm⁻¹) .
• Mass spectrometry (MS) : Molecular ion peak [M+H]+ and fragmentation patterns consistent with ester cleavage .

Advanced Research Questions

Q. How can contradictory data on the biological activity of (S)-Methyl 4-hydroxy-3-methylbutanoate be resolved?

Contradictions in activity reports (e.g., enzyme inhibition vs. activation) may arise from:

• Variability in assay conditions : Buffer pH, temperature, or co-solvents (e.g., DMSO) can alter compound conformation or solubility. Standardize protocols using controls like known inhibitors .
• Enantiomeric impurities : Even small amounts of the (R)-enantiomer can skew results. Re-test after rigorous chiral purification .
• Meta-analysis : Compare data across studies using statistical tools (e.g., ANOVA) to identify outliers or confounding variables .

Q. What experimental strategies optimize the yield of (S)-Methyl 4-hydroxy-3-methylbutanoate in multi-step syntheses?

• Protection/deprotection : Temporarily block the hydroxyl group with tert-butyldimethylsilyl (TBS) ethers during esterification to prevent side reactions .
• Catalyst screening : Test Lewis acids (e.g., ZnCl₂) or enzymes (lipases) for esterification efficiency .
• Design of Experiments (DoE) : Use factorial designs to optimize reaction time, temperature, and stoichiometry .

Q. How does the stereochemistry of (S)-Methyl 4-hydroxy-3-methylbutanoate influence its interactions with biological targets?

The (S)-configuration enables specific binding via:

• Hydrogen bonding : The hydroxyl group interacts with polar residues in enzyme active sites (e.g., serine hydrolases) .
• Steric effects : The methyl group at C3 restricts rotational freedom, favoring conformations that fit hydrophobic pockets .
• Comparative studies : Synthesize the (R)-enantiomer and compare binding affinities using surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) .

Q. What computational methods are used to predict the physicochemical properties of (S)-Methyl 4-hydroxy-3-methylbutanoate?

• Molecular dynamics (MD) simulations : Model solubility and diffusion coefficients in aqueous/organic solvents .
• Density Functional Theory (DFT) : Calculate electrostatic potential maps to predict reactivity at the hydroxyl and ester groups .
• QSAR models : Correlate structural features (e.g., logP, polar surface area) with bioavailability or toxicity .

Methodological Notes

• Structural refinement : For crystallographic studies, use SHELXL for high-resolution refinement of the (S)-configuration .
• Data reproducibility : Archive raw NMR, HPLC, and MS data in repositories like PubChem or Zenodo for transparency .
• Ethical considerations : Follow institutional guidelines for handling bioactive compounds, especially in cell-based assays .